Cas no 305381-05-9 (2-(Piperazin-1-yl)isonicotinonitrile)
2-(Piperazin-1-yl)isonicotinonitrile is a heterocyclic compound featuring a piperazine moiety linked to an isonicotinonitrile core. This structure imparts versatility in pharmaceutical and agrochemical applications, serving as a valuable intermediate in the synthesis of biologically active molecules. Its piperazine group enhances solubility and binding affinity, while the nitrile functionality offers reactivity for further derivatization. The compound is particularly useful in medicinal chemistry for designing kinase inhibitors, CNS-targeting agents, and antimicrobial compounds. High purity and stability under standard conditions make it a reliable choice for research and industrial use. Its well-defined synthetic pathway ensures consistent quality for scalable production.
305381-05-9 structure
Product name:2-(Piperazin-1-yl)isonicotinonitrile
2-(Piperazin-1-yl)isonicotinonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-(Piperazin-1-yl)isonicotinonitrile
- 2-Piperazin-1-ylisonicotinonitrile
- 2-piperazin-1-ylpyridine-4-carbonitrile
- 2-Piperazin-1-yl-isonicotinonitrile
- 4-Pyridinecarbonitrile, 2-(1-piperazinyl)-
- 4-Pyridinecarbonitrile,2-(1-piperazinyl)-
- F17531
- 2-(1-piperazinyl)-4-pyridinecarbonitrile
- MFCD09399029
- Z235344899
- 4-Pyridinecarbonitrile,2-(1-piperazinyl)-(9CI)
- DB-013935
- AKOS000117990
- EN300-27637
- DTXSID60585484
- 2-piperazin-1-ylisonicotinonitrile, AldrichCPR
- SCHEMBL2708861
- CHEMBL4540174
- 2-(PIPERAZIN-1-YL)PYRIDINE-4-CARBONITRILE
- OHABWGYGWOWJML-UHFFFAOYSA-N
- TS-02657
- 305381-05-9
- J-515985
-
- MDL： MFCD09399029
- Inchi： InChI=1S/C10H12N4/c11-8-9-1-2-13-10(7-9)14-5-3-12-4-6-14/h1-2,7,12H,3-6H2
- InChI Key： OHABWGYGWOWJML-UHFFFAOYSA-N
- SMILES： C1=CN=C(C=C1C#N)N2CCNCC2
Computed Properties
- Exact Mass: 188.10600
- Monoisotopic Mass: 188.106196400g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 226
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52Ų
- XLogP3: 0.4
Experimental Properties
- PSA: 51.95000
- LogP: 0.75668
2-(Piperazin-1-yl)isonicotinonitrile Security Information
2-(Piperazin-1-yl)isonicotinonitrile Customs Data
- HS CODE：2933599090
- Customs Data：
China Customs Code:
2933599090Overview:
2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-(Piperazin-1-yl)isonicotinonitrile Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27637-0.05g |
2-(piperazin-1-yl)pyridine-4-carbonitrile |
305381-05-9 | 95% | 0.05g |
$71.0 | 2023-09-10 | |
| TRC | B450303-50mg |
2-(piperazin-1-yl)isonicotinonitrile |
305381-05-9 | 50mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B450303-100mg |
2-(piperazin-1-yl)isonicotinonitrile |
305381-05-9 | 100mg |
$ 95.00 | 2022-06-07 | ||
| Enamine | EN300-27637-0.25g |
2-(piperazin-1-yl)pyridine-4-carbonitrile |
305381-05-9 | 95% | 0.25g |
$151.0 | 2023-09-10 | |
| eNovation Chemicals LLC | Y1105035-5g |
2-(piperazin-1-yl)isonicotinonitrile |
305381-05-9 | 95% | 5g |
$1080 | 2024-07-23 | |
| Enamine | EN300-27637-5.0g |
2-(piperazin-1-yl)pyridine-4-carbonitrile |
305381-05-9 | 95% | 5g |
$936.0 | 2023-06-14 | |
| Enamine | EN300-27637-10g |
2-(piperazin-1-yl)pyridine-4-carbonitrile |
305381-05-9 | 95% | 10g |
$1287.0 | 2023-09-10 | |
| abcr | AB494891-250mg |
2-(1-Piperazinyl)-4-pyridinecarbonitrile; . |
305381-05-9 | 250mg |
€286.00 | 2025-02-15 | ||
| abcr | AB494891-1g |
2-(1-Piperazinyl)-4-pyridinecarbonitrile; . |
305381-05-9 | 1g |
€505.00 | 2025-02-15 | ||
| abcr | AB494891-5g |
2-(1-Piperazinyl)-4-pyridinecarbonitrile; . |
305381-05-9 | 5g |
€1406.50 | 2025-02-15 |
2-(Piperazin-1-yl)isonicotinonitrile Related Literature
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Daojin Li,Nan Wang,Fangfang Wang,Qi Zhao Anal. Methods, 2019,11, 3212-3220
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A. Soncini,P. W. Fowler,I. Černušak,E. Steiner Phys. Chem. Chem. Phys., 2001,3, 3920-3923
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Kenneth R. Seddon,Geetha Srinivasan,Małgorzata Swadźba-Kwaśny,Anthony R. Wilson Phys. Chem. Chem. Phys., 2013,15, 4518-4526
-
Po-Jung Huang Dalton Trans., 2020,49, 16970-16978
-
Shuchen Zhang,Wenfeng Duan,Yanan Xi RSC Adv., 2016,6, 83864-83869
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:305381-05-9)2-(Piperazin-1-yl)isonicotinonitrile
Purity:99%
Quantity:1g
Price ($):310.0